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Applying for Beamtime on BM30: A Researcher's
Guide

This document provides detailed application notes and protocols for researchers, scientists,
and drug development professionals seeking to apply for beamtime on the BM30 (FAME)
beamline at the European Synchrotron Radiation Facility (ESRF) through the user portal.

Introduction to BM30 (FAME)

The French Absorption spectroscopy beamline in Material and Environmental sciences
(FAME), designated as BM30, is a Collaborating Research Group (CRG) beamline at the
ESRF.[1][2] It is primarily dedicated to X-ray Absorption Spectroscopy (XAS) and excels in
studies of highly diluted samples, making it particularly suitable for research in geochemistry,
environmental sciences, materials science, biophysics, and chemistry.[1][3]

The beamline offers a range of techniques, including:

o X-ray Absorption Near Edge Structure (XANES)[3]

o Extended X-ray Absorption Fine Structure (EXAFS)[3]
» X-ray Fluorescence (XRF)[3]

BM30 is scheduled to reopen to users in September 2025 after a significant upgrade.[1]
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The Beamtime Application Process

Applying for beamtime at the ESRF, including for the BM30 beamline, is managed
electronically through the ESRF User Portal.[4] The process involves several key steps from
account creation to the final proposal submission.

Access Routes for BM30

As a CRG beamline, BM30 has two distinct access routes for obtaining beamtime.[2][5]

o ESRF Public User Program: One-third of the available beamtime is allocated to the general
scientific community through the standard ESRF proposal review process.[2][5]

e French CRG Access: Two-thirds of the beamtime is available to researchers from French
institutions.[2] Applications for this route are submitted via the SOLEIL synchrotron's user
portal.[2][6]

This guide focuses on the ESRF Public User Program application process.

Application Workflow

The application process follows a structured workflow, from initial registration to the final
decision.
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Phase 1: Preparation

Create User Portal Account

!

Gather Project Information & Co-Investigator Details

;

Select BM30 as Target Beamline

Phase 2: Proposal Submission

Start New Proposal in User Portal

}

Complete Proposal, Sample, and Project Description Forms

;

Submit Proposal

Phase 3: Review and Allocation

User Office Validation

}

Technical Feasibility Check by Beamline Staff

;

Scientific Review by Proposal Review Panel

}

Beamtime Allocation Decision

;

Communication of Decision to Principal Investigator

Click to download full resolution via product page

Caption: ESRF Beamtime Application Workflow for BM30.
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Step-by-Step Application Guide

o Create an ESRF User Portal Account: All applicants, including the Principal Investigator (P1)
and all Co-Investigators, must register and create an account on the ESRF User Portal.[4]

o Prepare Your Proposal: Before starting the online submission, gather all necessary
information. This includes a clear scientific case, details of the samples to be investigated,
and the desired experimental conditions.

« Initiate a New Proposal: Log in to the User Portal and start a new proposal, selecting the
"Standard ESRF Proposal" type for general access to BM30.[2][4]

o Complete the Proposal Form: The online application consists of several sections:

o General Information: Provide a title and abstract for your project.[4] Note that these will be
made public if beamtime is awarded.[4]

o Investigators: List all co-investigators.[4]
o Beamline Selection: Choose BM30 and specify the required experimental setup.[4]

o Project Description: Upload a detailed scientific case (maximum 2 pages) using the
provided template.[7][8] This should articulate the scientific background, objectives, and
methodology of the proposed experiment.

o Sample Information: For each sample, complete a "sample sheet" detailing its
composition, safety aspects, and any necessary handling procedures.[4][7]

e Submission Deadlines: Be aware of the biannual submission deadlines, which are typically
March 1st and September 10th.[9] It is advisable to submit well in advance of the deadline to
avoid any technical issues.[9]

Quantitative Data for BM30

The following tables summarize the key technical specifications of the BM30 beamline.

Table 1: Beamline Characteristics
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Parameter Value

Energy Range 4.8 - 40.0 keV[3]

Beam Size (H x V) 200.0 x 100.0 pm?[3]
Techniques XAS, EXAFS, XANES, XRF[3]

Environmental Sciences, Earth and Planetary
Disciplines Sciences, Chemistry, Life Sciences, Physics,

Materials and Engineering, Cultural Heritage[3]

Table 2: Available Sample Environments

Environment Specifications
High-Pressure/High-Temperature Vessel 0-1500 bars; 20-1200°C[3]
Operando Catalysis Reactor Remote gas control system[3]
Liquid Helium Cryostat 5-300K][3]

Table 3: Detector Systems

Detector Type Application
16-element Ge solid state detector (Mirion) Fluorescence measurement[3]
Silicon drift detectors (Vortex) Fluorescence measurement[3]

o Monitoring and transmitted intensity
Si diodes (Hamamatsu) s3]
measurements

Experimental Protocols

Detailed and well-justified experimental protocols are a crucial part of a successful beamtime
application. Below are generalized protocols for common experiments performed on BM30.

Protocol 1: Sample Preparation for XAS Measurements

Proper sample preparation is critical for high-quality XAS data.[10] The ideal sample should be
homogeneous and of an appropriate thickness to ensure optimal absorption.
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For Solid Samples (Powders):

e Grinding: Finely grind the sample to ensure homogeneity and prevent inconsistencies in the
X-ray beam path.[10]

e Pellet Pressing:

o Calculate the optimal sample mass needed for the desired absorption edge using software
like XAFSmass.[11][12]

o Mix the powdered sample with an inert binder such as boron nitride or cellulose to achieve
a uniform pellet.[12]

o Press the mixture into a pellet of a standardized diameter (e.g., 8mm or 13mm).[12]

e Mounting: Mount the pellet onto the appropriate sample holder. For air-sensitive samples, an
anaerobic chamber is available for sample preparation.[10]

For Liquid Samples:

o Cell Selection: Choose a liquid cell with an appropriate path length for the concentration of
the element of interest.

e Degassing: If necessary, degas the liquid to prevent bubble formation in the X-ray beam.

e Freezing: For many liquid samples, freezing them in a cryostat is recommended to minimize
radiation damage and bubble formation.[11] A glassing agent may be required to ensure a
non-crystalline, amorphous solid.[11]

Protocol 2: XAS Data Collection Strategy

A well-defined data collection strategy should be outlined in the proposal.
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Phase 1: Pre-Collection Setup

Mount Sample in Beamline

;

Calibrate Monochromator using a Reference Foill

;

Configure Detectors (Fluorescence/Transmission)

Phase 2: Da‘g Acquisition

Define Pre-edge, Edge, and Post-edge Scan Regions

:

Acquire Multiple Scans to Improve Signal-to-Noise

Repeat if needed

Perform Real-time Data Quality Assessment

Phase 3: Posvt-Collection

Average Multiple Scans

;

Normalize the Averaged Spectrum

;

Proceed with XANES/EXAFS Analysis

Click to download full resolution via product page

Caption: Generalized XAS Data Collection Workflow.
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o Energy Calibration: Calibrate the monochromator using a standard metal foil corresponding
to the absorption edge of interest.

e Scan Parameters: Define the energy ranges for the pre-edge, XANES, and EXAFS regions.
Specify the step size and integration time for each region.

o Data Acquisition Mode: Select the appropriate detection mode. For dilute samples,
fluorescence mode is typically used, while transmission mode is suitable for more
concentrated samples.[1]

e Multiple Scans: Plan to collect multiple scans for each sample to allow for data averaging,
which improves the signal-to-noise ratio.

« In-situ/Operando Experiments: If applicable, describe the protocol for the in-situ or operando
conditions, including changes in temperature, pressure, or gas environment.[1][3]

Post-Experiment Obligations
Following a successful beamtime experiment, users are required to:

e Submit an Experiment Report: A report detailing the experiment and its outcomes must be
submitted within three months of the experiment's end date.[7][13]

o Acknowledge ESRF and BM30: Any publications resulting from the data collected must
acknowledge the ESRF and the BM30 beamline.[7]

o Register Publications: Users should register their publications in the ESRF publications
database via the User Portal.[4][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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